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Compound of Interest

Compound Name: Demethyl linezolid

Cat. No.: B11933387

These application notes provide detailed methodologies for the quantification of Linezolid and
its primary metabolites, PNU-142300 and PNU-142586, in biological matrices. The protocols
are intended for researchers, scientists, and drug development professionals. It is important to
note that the term "Demethyl linezolid" is not the standard nomenclature for the major
metabolites of Linezolid, which are formed through oxidation of the morpholine ring rather than
demethylation.

Introduction

Linezolid is an oxazolidinone antibiotic effective against a range of Gram-positive bacteria.[1][2]
Its clinical use necessitates monitoring of the parent drug and its major metabolites to ensure
efficacy and avoid toxicity, particularly myelosuppression, which has been linked to metabolite
accumulation in patients with renal impairment.[3][4] The two primary metabolites of linezolid
are PNU-142300 (a hydroxyethyl glycine derivative) and PNU-142586 (an aminoethoxyacetic
acid derivative).[5][6][7][8] This document outlines protocols for the simultaneous quantification
of linezolid and these metabolites using advanced analytical techniques such as High-
Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography
coupled with tandem mass spectrometry (UPLC-MS/MS).

Metabolic Pathway of Linezolid

The metabolism of linezolid primarily occurs via non-enzymatic oxidation of the morpholine
ring, leading to the formation of two inactive metabolites, PNU-142300 and PNU-142586.[5][7]
These metabolites, along with the parent drug, are mainly excreted through the urine.[1][5]
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Metabolic pathway of Linezolid to its primary metabolites.

Quantitative Data Summary

The following table summarizes the quantitative parameters of various analytical methods for

the detection of Linezolid and its metabolites.
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Linearit Precisio

. LLOQ Accurac Referen
Analyte  Method  Matrix y Range n
(ng/mL) y (%) ce
(ng/mL) (%RSD)
) ] LC- Human
Linezolid 0.1-50 0.1 <15 97 -112 [3]
MS/MS Serum
PNU- LC- Human
0.1-50 0.1 <15 97 - 112 [3]
142300 MS/MS Serum
PNU- LC- Human
0.1-25 0.1 <15 97 - 112 [3]
142586 MS/MS Serum
] ] UPLC- Human -9.7to
Linezolid 0.01-20 0.01 <14.2 [9]
MS/MS Serum 12.8
PNU- UPLC- Human 0.05 - -9.7 to
0.05 <14.2 [9]
142300 MS/MS Serum 100 12.8
HPLC-
Linezolid UV Broth 0.25-32 0.125 <15 - [10]
_ _ HPLC-
Linezolid Serum 0.5-30 0.5 - - [11]
DAD
) ) LC- Human 97.5 -
Linezolid 0.1-20 0.05 51-11.4 [12]
MS/MS Plasma 114.0

Experimental Protocols

Protocol 1: LC-MS/MS for Simultaneous Quantification
in Human Serum

This protocol is adapted from a validated method for the simultaneous quantification of
linezolid, PNU-142300, and PNU-142586 in human serum.[3][4]

1. Sample Preparation: Protein Precipitation

e To 20 pL of human serum, add 20 pL of the appropriate calibration or quality control
standard.
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Add 160 pL of acetonitrile containing the internal standard (e.g., d3-Linezolid).
Vortex the mixture to precipitate proteins.
Centrifuge the samples.
Transfer the supernatant for LC-MS/MS analysis.
. Chromatographic Conditions
HPLC System: Agilent 1200 series or equivalent.
Column: Waters X-bridge C18, 150 x 4.6 mm, 3.5 um.
Column Temperature: 25°C.
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Flow Rate: 0.6 mL/min.
Injection Volume: 10 pL.
Gradient:
o 0-12 min: 2% to 98% Mobile Phase B.
o 12-13 min: 98% to 2% Mobile Phase B.
o 13-15 min: Hold at 2% Mobile Phase B.
. Mass Spectrometry Conditions
Mass Spectrometer: Triple quadrupole mass spectrometer.
lonization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).
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 lon Transitions:
o Linezolid: m/z 338.01 - 296.03[9]
o PNU-142300: m/z 369.96 — 327.98[9]
o PNU-142586: Monitor appropriate transition.

o d3-Linezolid (IS): Monitor appropriate transition.

Protocol 2: UPLC-MS/MS for High-Throughput Analysis
in Human Serum

This protocol provides a rapid and sensitive UPLC-MS/MS method for the quantification of
linezolid and PNU-142300.[9]

1. Sample Preparation: Protein Precipitation

e Asimple protein precipitation with acetonitrile is sufficient for sample cleanup.[9]
2. UPLC Conditions

e UPLC System: Waters ACQUITY UPLC or equivalent.

e Column: Acquity UPLC BEH C18, 100mm x 2.1mm, 1.7um.[13]
» Mobile Phase A: 0.1% formic acid in water.

» Mobile Phase B: Acetonitrile.

¢ Run Time: 3.0 minutes.[9]

3. Mass Spectrometry Conditions

e Mass Spectrometer: Triple quadrupole mass spectrometer.

« lonization Mode: Positive electrospray ionization (ESI+).

e Detection Mode: Multiple Reaction Monitoring (MRM).
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 lon Transitions:
o Linezolid: m/z 338.01 —~ 296.03[9]
o PNU-142300: m/z 369.96 — 327.98[9]
o Internal Standard (e.g., Tedizolid): m/z 370.98 - 342.99[9]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Linezolid and its
metabolites in biological samples.
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General workflow for the analysis of Linezolid metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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